N-(7-chloro-4-methoxybenzo[d]thiazol-2-yl)benzamide

• IUPAC Name: N-(7-chloro-4-methoxy-1,3-benzothiazol-2-yl)benzamide
• InChI: InChI=1S/C15H11ClN2O2S/c1-20-11-8-7-10(16)13-12(11)17-15(21-13)18-14(19)9-5-3-2-4-6-9/h2-8H,1H3,(H,17,18,19)
• InChI Key: XZFRRQHDHYEWBL-UHFFFAOYSA-N
• Canonical SMILES: COC1=C2C(=C(C=C1)Cl)SC(=N2)NC(=O)C3=CC=CC=C3
• Molecular Formula: C15H11ClN2O2S
• Molecular Weight: 318.8 g/mol

Description

“N-(7-chloro-4-methoxybenzo[d]thiazol-2-yl)benzamide” is a compound that contains a benzothiazole ring, which is a heterocyclic compound with a five-membered ring containing three carbon atoms, one sulfur atom, and one nitrogen atom. Benzothiazole derivatives have been found to exhibit a wide range of biological activities, including anti-inflammatory properties.

Synthesis Analysis

The synthesis of benzothiazole derivatives, such as “N-(7-chloro-4-methoxybenzo[d]thiazol-2-yl)benzamide”, can be achieved through various synthetic pathways. One such method involves coupling substituted 2-amino benzothiazoles with N-phenyl anthranilic acid. The resulting intermediate compounds are then treated with 1-(2-chloro ethyl) piperidine hydrochloride or 4-(2-chloro ethyl) morpholine hydrochloride to yield the final derivatives.

Molecular Structure Analysis

The benzothiazole ring in “N-(7-chloro-4-methoxybenzo[d]thiazol-2-yl)benzamide” is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom. The aromaticity is estimated by the chemical shift of the ring proton (between 7.27 and 8.77 ppm), and the calculated π-electron density shows that the C-5 atom can undergo electrophilic substitution and the C-2 atom for the nucleophilic substitution.

Chemical Reactions Analysis

Benzothiazole derivatives can undergo various chemical reactions. For instance, they can be synthesized through diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, and one-pot multicomponent reactions.

Scientific Research Applications

Optical Applications

The structural analogs of N-(7-chloro-4-methoxybenzo[d]thiazol-2-yl)benzamide have been studied for their potential in optical applications. . These properties are crucial for applications in holographic imaging, integrated optics, frequency conversion, and optical data storage.

Future Directions

Benzothiazole derivatives, including “N-(7-chloro-4-methoxybenzo[d]thiazol-2-yl)benzamide”, have shown promise in various biological activities. Future research could focus on exploring these properties further, optimizing the synthesis process, and investigating potential applications in medicine and other fields.

Mechanism of Action

Target of Action

Benzothiazole derivatives have been reported to exhibit significant activity againstMycobacterium tuberculosis .

Mode of Action

Benzothiazole derivatives have been reported to exhibit anti-tubercular activity

Biochemical Pathways

Benzothiazole derivatives have been reported to exhibit anti-tubercular activity , suggesting that they may affect pathways related to the survival and replication of Mycobacterium tuberculosis.

Result of Action

Benzothiazole derivatives have been reported to exhibit anti-tubercular activity , suggesting that they may inhibit the growth of Mycobacterium tuberculosis.